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dimethylcarbamate

Cat. No.: B2543142 Get Quote

Acetylcholinesterase (AChE) Inhibitory Activity
N,N-dimethylcarbamate derivatives have been investigated for their potential to inhibit

acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter

acetylcholine. Inhibition of AChE is a key therapeutic strategy for managing the symptoms of

Alzheimer's disease.
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Compound/De
rivative

AChE
Inhibition (%)
at 50 µM

IC50 (µM)
Standard
Compound

IC50 (µM)

N,N-

dimethylcarbama

te derivative 4[1]

85% Not Reported Galantamine[2] -

N,N-

dimethylcarbama

te derivative 8[1]

69% Not Reported Rivastigmine[2] -

Salicylanilide

N,N-disubstituted

(thio)carbamates

[3]

- 38 - 90 - -

Carbamate

derivative 12[2]
- 17.41 ± 0.22 - -

Note: A direct comparison of IC50 values for the N,N-dimethylcarbamate derivatives from the

primary study is not possible as only percentage inhibition was reported. The other carbamate

derivatives show a wide range of inhibitory potency.

Experimental Protocol: Acetylcholinesterase Inhibition Assay

The inhibitory activity against AChE is commonly determined using a spectrophotometric

method, such as the Ellman's method.

Principle: The assay measures the activity of AChE by monitoring the formation of

thiocholine, which reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a colored

product. The rate of color formation is proportional to the enzyme activity.

Procedure:

Prepare solutions of the test compounds and the standard inhibitor (e.g., galantamine) at

various concentrations.
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In a 96-well plate, add the AChE enzyme solution, DTNB, and the test compound or

standard.

Initiate the reaction by adding the substrate, acetylthiocholine iodide (ATCI).

Measure the absorbance of the colored product at a specific wavelength (e.g., 412 nm)

over time using a microplate reader.

Calculate the percentage of inhibition for each concentration of the test compound.

Determine the IC50 value, which is the concentration of the inhibitor that causes 50%

inhibition of the enzyme activity, by plotting the percentage of inhibition against the

inhibitor concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [biological activity of 2-bromoethyl N,N-
dimethylcarbamate derivatives compared to standards]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2543142#biological-activity-of-2-
bromoethyl-n-n-dimethylcarbamate-derivatives-compared-to-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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